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Compound of Interest

Compound Name: 4,4'-Dibromobiphenyl

Cat. No.: B048405

For Researchers, Scientists, and Drug Development Professionals

CAS Number: 92-86-4

Introduction

4.,4'-Dibromobiphenyl is a brominated aromatic compound characterized by two benzene
rings linked together, with a bromine atom attached to the para (4 and 4') position of each ring.
[1] It is a white to off-white crystalline solid at room temperature.[1][2] This compound serves as
a crucial intermediate in various fields of organic synthesis, including the production of
pharmaceuticals, agrochemicals, liquid crystals, and advanced polymers.[1] Its structural
similarity to polychlorinated biphenyls (PCBSs) raises environmental and toxicity concerns,
which warrants careful handling and disposal.[1] This guide provides a comprehensive
overview of its properties, synthesis, applications, and safety protocols.

Properties of 4,4'-Dibromobiphenyl

The physical and chemical properties of 4,4'-Dibromobiphenyl are summarized below. It is a
stable compound under normal conditions.[1]

Physical and Chemical Properties
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Property Value References
CAS Number 92-86-4 [3114]
Molecular Formula C12HsBr2 [41[5]
Molecular Weight 312.00 g/mol [41[6]
White to off-white or light
Appearance yellow-beige crystalline powder  [1][4][7]
or crystals.
Melting Point 163-169 °C [4115][7]
Boiling Point 355-360 °C [415]
Density ~1.67 - 1.72 g/cm3 (estimate) [21[81[9]
Insoluble in water.[1][10]
Soluble in organic solvents like
benzene, and slightly soluble
B in ethanol.[10][11] Greater
Solubility o ]
solubility is observed in
nonpolar solvents such as
hexane, toluene, and
chloroform.[11]
Flash Point 198.3 °C [2]
LogP (Octanol/Water Partition
5.72 [12]

Coefficient)

Spectroscopic Data
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Spectrum Type Data Highlights References

Prediction (300 MHz, CDCls,
1H NMR 0): 7.55 (d, J=8.6 Hz, 4H), 7.40  [9][13][14]
(d, J=8.6 Hz, 4H).

Data available in spectral
13C NMR [15]
databases.

Conforms to structure. Spectra
Infrared (IR) ] ] [2][7][16]
available in databases.

Data available in spectral
Mass Spectrometry (MS) [16]
databases.

Synthesis and Purification

The synthesis of 4,4'-Dibromobiphenyl is well-documented, with the primary methods being
direct bromination of biphenyl and palladium-catalyzed cross-coupling reactions.[17]

Experimental Protocol: Direct Bromination of Biphenyl

This method involves the electrophilic aromatic substitution of biphenyl with elemental bromine.
[17]

e Reactants: Biphenyl, elemental bromine (Brz).

e Solvent: A suitable solvent such as glacial acetic acid, water, or a chlorinated hydrocarbon is
used.[17][18][19]

o Catalyst/Promoter: A Lewis acid catalyst like iron(l1l) bromide (FeBrs) or aluminum chloride
(AICI3) can be used to promote regioselective bromination at the para positions.[1][17]
Alternatively, an oxidant and an auxiliary oxidant can be used in a heated mixture of water
and glacial acetic acid.[19] Another approach involves conducting the reaction in a medium
containing a strong protic acid with a pKa no greater than 4.[20]

e Procedure (General Outline):

o Biphenyl is dissolved in the chosen solvent.
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o The catalyst or promoter is added to the mixture.

o Bromine is added portion-wise while controlling the reaction temperature, typically
between 40-60 °C.[1]

o The reaction is monitored by a suitable technique (e.g., TLC or GC) until completion.

o The reaction mixture is then cooled, and the crude product is isolated, often by filtration.
[19]

 Purification: The crude 4,4'-Dibromobiphenyl is typically purified by recrystallization from a
solvent such as methanol or benzene.[1][8][18] The solid product is then washed and dried.
[19]

A generalized workflow for the synthesis of 4,4'-Dibromobiphenyl is depicted below.

Synthesis Workflow

e —
Start Materias: Redction: Monitor Progress Isolation: PG Final Product:
Biphenyl, Bromine, Controlled Temperature q _— Recrystallization Dl N
Solvent, Catalyst (e.g., 40-60°C) (TLC/GC) Cooling & Filtration (e.g., from Methanol) Pure 4,4'-Dibromobiphenyl

Click to download full resolution via product page

A generalized workflow for the synthesis and purification of 4,4'-Dibromobiphenyl.

Palladium-Catalyzed Cross-Coupling

Modern synthetic methods, such as Suzuki or Stille coupling, offer high selectivity and milder
reaction conditions.[17] For instance, the homocoupling of 4-bromophenylboronic acid can be
achieved using a copper catalyst in DMF.[21]
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Applications in Research and Development

4,4'-Dibromobiphenyl is a versatile building block in organic synthesis with numerous
applications.[4]

o Flame Retardants: It is a representative of brominated flame retardants, used to enhance the
fire safety of materials like electronics and textiles.[4][5][22]

¢ Organic Synthesis Intermediate: It serves as a key precursor for creating more complex
molecules for pharmaceuticals and agrochemicals.[1][4]

o Polymer and Materials Science: It is utilized in the formulation of specialty polymers and
liquid crystals, contributing to materials with enhanced thermal stability and chemical
resistance.[1][4]

» Analytical Chemistry: It can be employed as a standard for the detection and quantification of
brominated compounds.[4]

The diverse applications of 4,4'-Dibromobiphenyl are illustrated in the diagram below.

4,4'-Dibromobiphenyl

Organic Synthesis
Intermediate

Pharmaceuticals Agrochemicals

Organic Synthesis /Materials Science\ Materials Science
Intermediate Precursor Precursor

Safety Materials

N

Specialty Polymers Liquid Crystals ( Flame Retardants ) (Analytical Standards )

Chemical Analysis

¢ Key Application Argas
Pol

Click to download full resolution via product page

Key applications of 4,4'-Dibromobiphenyl in various scientific and industrial fields.
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Safety and Toxicology

Due to its chemical structure and classification, 4,4'-Dibromobiphenyl must be handled with

appropriate safety precautions.

Hazard Identification and GHS Classification

The compound is associated with several hazard classifications.[9][22]

Hazard Class GHS Category Hazard Statement
o H302: Harmful if swallowed.[9]
Acute Toxicity, Oral 4
[22]
) ) o H315: Causes skin irritation.[9]
Skin Corrosion/Irritation 2
[22]
Serious Eye Damage/Eye 1 H318: Causes serious eye
Irritation damage.[9][22]
] o H351: Suspected of causing
Carcinogenicity 2
cancer.[9][22]
Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation.[9][22]
Hazardous to the Aquatic 1 H400: Very toxic to aquatic life.
Environment, Acute [22]
Hazardous to the Aquatic 1 H410: Very toxic to aquatic life

Environment, Chronic

with long lasting effects.[9]

Toxicological Profile

o Exposure Routes: Inhalation, skin contact, and ingestion are potential exposure routes.[1]

o Health Effects: It may cause irritation to the skin, eyes, and respiratory system.[1] Prolonged

or repeated exposure may have adverse effects on the liver, thyroid, and central nervous

system.[1] It is also considered a potential reproductive toxin and can cause chloracne.[22]
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e Environmental Fate: As a polybrominated biphenyl (PBB), it is persistent in the environment
and can bioaccumulate.[1][22]

Handling and Safety Protocol

Strict adherence to safety protocols is mandatory when working with 4,4'-Dibromobiphenyl.

Engineering Controls: Handle in a well-ventilated area, preferably within a chemical fume
hood.[23]

o Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and
eye/face protection (safety goggles and/or face shield).[6][23] A dust mask (e.g., N95) is
recommended.[6]

o Handling: Avoid breathing dust, fumes, or vapors.[3][23] Avoid contact with skin and eyes.
[23] Prevent dust formation.[23]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[1][8]
Store locked up.[1][23]

» Disposal: Dispose of contents and container in accordance with local, regional, and national
regulations. Avoid release to the environment.[23]

The following diagram outlines the essential safety and handling workflow.
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Safety and Handling Workflow

Assess Hazards
(Review SDS)

Wear Appropriate PPE:
Gloves, Goggles,
Lab Coat, Respirator

Handle in Fume Hood
Avoid Dust/Vapor Inhalation
Avoid Skin/Eye Contact

Store in a Cool, Dry, Spill & Emergency
Well-Ventilated Area (Follow Protocaol,
(Tightly Sealed Container) Evacuate if Necessary)

Dispose as Hazardous Waste
(Avoid Environmental Release)

End of Procedure

Click to download full resolution via product page

A workflow for the safe handling and disposal of 4,4'-Dibromobiphenyl.
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Conclusion

4,4'-Dibromobiphenyl is a compound of significant interest in chemical synthesis and
materials science. Its utility as a building block for complex molecules and functional materials
is well-established. However, its potential for environmental persistence and toxicity
necessitates a thorough understanding of its properties and strict adherence to safety
protocols. This guide provides the foundational technical information required by researchers,
scientists, and drug development professionals to handle and utilize this compound safely and
effectively.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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